molecular formula C16H17NO4 B268548 N-[2-(tetrahydro-2-furanylmethoxy)phenyl]-2-furamide

N-[2-(tetrahydro-2-furanylmethoxy)phenyl]-2-furamide

Cat. No. B268548
M. Wt: 287.31 g/mol
InChI Key: UUEJQSKDBCSOIL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-[2-(tetrahydro-2-furanylmethoxy)phenyl]-2-furamide, commonly known as TFMP, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. TFMP is a furan derivative that has been synthesized using various methods, and its mechanism of action has been studied to understand its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of TFMP is not fully understood. It is believed to act on the central nervous system by inhibiting the activity of cyclooxygenase enzymes, which are involved in the production of inflammatory mediators. TFMP has also been found to interact with various receptors in the body, including the cannabinoid receptor CB1 and the serotonin receptor 5-HT1A.
Biochemical and Physiological Effects
TFMP has been found to exhibit anti-inflammatory, analgesic, and antipyretic effects in various animal models. It has also been found to exhibit neuroprotective effects in animal models of neurological disorders. TFMP has been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines, which are involved in the development of inflammatory diseases.

Advantages and Limitations for Lab Experiments

TFMP has several advantages for use in laboratory experiments. It is a synthetic compound that can be easily synthesized in high yields and purity. TFMP has also been found to exhibit low toxicity in animal models, making it a safe compound for use in laboratory experiments. However, the limitations of TFMP include its limited solubility in water, which can make it difficult to administer in vivo.

Future Directions

TFMP has the potential for several future directions in research. One potential direction is the development of TFMP derivatives with improved solubility and bioavailability. Another potential direction is the investigation of TFMP as a therapeutic agent in the treatment of inflammatory diseases, cancer, and neurological disorders. TFMP can also be studied for its potential as a tool compound for the investigation of the endocannabinoid system and the serotonergic system.
Conclusion
In conclusion, TFMP is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. The synthesis method of TFMP has been studied, and its mechanism of action has been explored to understand its biochemical and physiological effects. TFMP has several advantages for use in laboratory experiments, and its future directions in research include the development of derivatives and investigation as a therapeutic agent.

Synthesis Methods

Several methods have been used to synthesize TFMP, including the reaction of 2-furoyl chloride with 2-(tetrahydro-2-furanylmethoxy)aniline in the presence of a base. Another method involves the reaction of 2-furoyl chloride with 2-(tetrahydro-2-furanylmethoxy)aniline in the presence of a catalyst. These methods have been successful in producing TFMP in high yields and purity.

Scientific Research Applications

TFMP has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. It has been found to exhibit anti-inflammatory, analgesic, and antipyretic properties. TFMP has also been studied for its potential as a therapeutic agent in the treatment of cancer and neurological disorders.

properties

Product Name

N-[2-(tetrahydro-2-furanylmethoxy)phenyl]-2-furamide

Molecular Formula

C16H17NO4

Molecular Weight

287.31 g/mol

IUPAC Name

N-[2-(oxolan-2-ylmethoxy)phenyl]furan-2-carboxamide

InChI

InChI=1S/C16H17NO4/c18-16(15-8-4-10-20-15)17-13-6-1-2-7-14(13)21-11-12-5-3-9-19-12/h1-2,4,6-8,10,12H,3,5,9,11H2,(H,17,18)

InChI Key

UUEJQSKDBCSOIL-UHFFFAOYSA-N

SMILES

C1CC(OC1)COC2=CC=CC=C2NC(=O)C3=CC=CO3

Canonical SMILES

C1CC(OC1)COC2=CC=CC=C2NC(=O)C3=CC=CO3

Origin of Product

United States

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